3-amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one hydrochloride

• IUPAC Name: 3-amino-1,3,4,5-tetrahydro-1-benzazepin-2-one;hydrochloride
• InChI: InChI=1S/C10H12N2O.ClH/c11-8-6-5-7-3-1-2-4-9(7)12-10(8)13;/h1-4,8H,5-6,11H2,(H,12,13);1H
• InChI Key: YLMCGKNBANDCGY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2NC(=O)C1N.Cl
• Molecular Formula: C10H13ClN2O
• Molecular Weight: 212.67 g/mol
• CAS RN: 889214-87-3

Description

“3-amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one” is a compound with the molecular formula C10H12N2O. It is also known by other names such as “®-3-amino-4,5-dihydro-1H-benzo [b]azepin-2 (3H)-one” and “®-3-Amino-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one” among others. The compound has a molecular weight of 176.21 g/mol.

Synthesis Analysis

A solid-phase strategy has been developed for the synthesis of di- and trisubstituted benzazepine derivatives. Diverse 3,4‐dihydro‐1H‐benzo azepine‐2,5‐dione derivatives were synthesized and screened against a panel of bacterial pathogens.

Molecular Structure Analysis

The compound has a complex structure that includes a benzazepine ring. The IUPAC name for the compound is (3 R )-3-amino-1,3,4,5-tetrahydro-1-benzazepin-2-one. The InChI and SMILES strings provide a textual representation of the compound’s structure.

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis of Benzazepines : 3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one hydrochloride is structurally related to benzazepines, a class of compounds integral to medicinal chemistry. Studies have detailed the synthesis of functionally diverse benzazepines, highlighting their importance in synthetic organic chemistry. For instance, the synthesis of pyrimidine-fused benzazepines from dichloropyrimidines through a process involving base-promoted aromatic nucleophilic substitution and acid-promoted intramolecular Friedel–Crafts cyclization has been thoroughly examined (Acosta-Quintero et al., 2015). Another study explored the synthesis of substituted dibenz[b,f]azepines, which serve as synthons in the creation of pharmacologically active compounds (Jørgensen et al., 1999).

• Structural Characterization : Benzazepines and related compounds have been structurally characterized using various spectroscopic methods. For example, a detailed spectroscopic characterization, molecular and supramolecular structures of amino-substituted benzo[b]pyrimido[5,4-f]azepines were determined, showcasing their diverse molecular configurations (Acosta Quintero et al., 2018).

Medicinal Chemistry and Biological Activity

• Pharmacologically Active Derivatives : Benzazepines are recognized for their pharmacological significance, especially in medicinal chemistry. They form the core structure in a variety of therapeutic peptide mimetics. For instance, 4-amino-1,2,4,5-tetrahydro-2-benzazepin-3-one (Aba) is used as a core in constrained therapeutic peptide mimetics, highlighting the relevance of benzazepine structures in developing novel therapeutic agents (Van der Poorten et al., 2018).

• Synthesis of Novel Benzazepine Derivatives : Studies have demonstrated efficient synthesis routes for novel benzazepine derivatives, indicating the versatility and potential of these compounds in various biological applications. For example, a concise and efficient approach was reported to access novel tetrahydro-1H-benzo[b]azepine-2-carboxylic acids and tricyclic tetrahydro-1-benzazepines carrying [a]-fused heterocyclic units (Guerrero et al., 2020).

• Dopaminergic Activity and Other Effects : Certain benzazepine derivatives have been synthesized and evaluated for their dopaminergic activity, showing potential as agonists for central and peripheral dopamine receptors. The ability of these compounds to influence renal blood flow and renal vascular resistance, as well as their effects in lesioned rats, signifies their potential in medicinal research and pharmacology (Pfeiffer et al., 1982).

Mechanism of Action

The compound and its derivatives have exhibited antimicrobial activity against various pathogens including Plasmodium falciparum, Leishmania, Escherichia coli, and Streptococcus pneumonia.

Safety and Hazards

While specific safety and hazard data for “3-amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one hydrochloride” is not available, compounds in this class can be harmful by inhalation, in contact with skin, and if swallowed.

Future Directions

Given their promising antibacterial properties and good selectivity index, these compounds have emerged as promising candidates for further development. More research is needed to fully understand their potential applications and mechanisms of action.